2-Heptenenitrile, 6-oxo-, (E)-(9CI)
2-Heptenenitrile, 6-oxo-, (E)-(9CI)
Brand Name:
Vulcanchem
CAS No.:
120113-88-4
VCID:
VC20821372
InChI:
InChI=1S/C7H9NO/c1-7(9)5-3-2-4-6-8/h2,4H,3,5H2,1H3/b4-2+
SMILES:
CC(=O)CCC=CC#N
Molecular Formula:
C7H9NO
Molecular Weight:
123.15 g/mol
2-Heptenenitrile, 6-oxo-, (E)-(9CI)
CAS No.: 120113-88-4
Cat. No.: VC20821372
Molecular Formula: C7H9NO
Molecular Weight: 123.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 120113-88-4 |
|---|---|
| Molecular Formula | C7H9NO |
| Molecular Weight | 123.15 g/mol |
| IUPAC Name | (E)-6-oxohept-2-enenitrile |
| Standard InChI | InChI=1S/C7H9NO/c1-7(9)5-3-2-4-6-8/h2,4H,3,5H2,1H3/b4-2+ |
| Standard InChI Key | XSSNSXZCUQJHFI-DUXPYHPUSA-N |
| Isomeric SMILES | CC(=O)CC/C=C/C#N |
| SMILES | CC(=O)CCC=CC#N |
| Canonical SMILES | CC(=O)CCC=CC#N |
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